Cas no 638-02-8 (2,5-Dimethylthiophene)

• Product Name: 2,5-Dimethylthiophene
• CAS No: 638-02-8
• MF: C₆H₈S
• MW: 112.192720413208
• MDL: MFCD00005452
• CID: 39361
• PubChem ID: 12514
• Update Time: 2026-05-14

2,5-Dimethylthiophene Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylthiophene
• 2,4-DINITROBENZENESULFONYL CHLORIDE
• 2,5-Dimethylthiophen
• 2,5-dimethyl-thiophene
• 2,5-SC4H2Me2
• 2,5-Thioxene
• 3,5-methylthiophene
• Thiophene,2,5-dimethyl
• Thiophene,5-dimethyl
• α,α′-Thioxene
• NSC 60689
• Thiophene, 2,5-dimethyl-
• V6DDX6WB12
• GWQOOADXMVQEFT-UHFFFAOYSA-N
• NSC60689
• PubChem5194
• Thiophene,5-dimethyl-
• 2,5 Dimethylthiophene
• 2,5-dimethyl thiophene
• Thiophene,2,5-dimethyl-
• 2,5-Dimethyl-2H-thiolium

• MDL： MFCD00005452
• Inchi： 1S/C6H8S/c1-5-3-4-6(2)7-5/h3-4H,1-2H3
• InChI Key： GWQOOADXMVQEFT-UHFFFAOYSA-N
• SMILES： S1C(C([H])([H])[H])=C([H])C([H])=C1C([H])([H])[H]
• BRN： 106450

Computed Properties

• Exact Mass: 112.03500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 53.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 28.2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.985 g/mL at 25 °C(lit.)
• Melting Point: -63°C
• Boiling Point: 134 °C/740 mmHg(lit.)
• Flash Point: Fahrenheit: 75.2 ° f
  Celsius: 24 ° c
  
• Refractive Index: n20/D 1.512(lit.)
• Water Partition Coefficient: Insoluble in water. Soluble in alcohol, ether and benzene.
• PSA: 28.24000
• LogP: 2.36490
• Solubility: Insoluble in water.

2,5-Dimethylthiophene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S23-S24/25-S16
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R10
• HazardClass：3
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2,5-Dimethylthiophene

Comprehensive Guide to 2,5-Dimethylthiophene (CAS No. 638-02-8): Properties, Applications, and Industry Insights

2,5-Dimethylthiophene (CAS No. 638-02-8) is a heterocyclic organic compound belonging to the thiophene derivatives family. This colorless to pale yellow liquid is characterized by its distinct aromatic odor and is widely utilized in pharmaceuticals, agrochemicals, and material science. With the growing demand for specialty chemicals in sustainable industries, 2,5-Dimethylthiophene has garnered significant attention for its versatility and unique chemical properties.

The molecular structure of 2,5-Dimethylthiophene features a five-membered ring containing sulfur, substituted with methyl groups at the 2 and 5 positions. This configuration enhances its stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers and manufacturers frequently search for "2,5-Dimethylthiophene synthesis methods" or "CAS 638-02-8 applications," reflecting its industrial relevance. Recent studies highlight its role in developing conductive polymers and OLED materials, aligning with the global push for advanced electronic components.

One of the trending topics surrounding 2,5-Dimethylthiophene is its potential in green chemistry. As industries seek eco-friendly alternatives, this compound’s compatibility with catalytic processes reduces waste generation. Queries like "biodegradable thiophene derivatives" or "sustainable aromatic compounds" often accompany discussions about CAS No. 638-02-8. Its low toxicity profile further supports its adoption in pharmaceutical intermediates, particularly in antiviral and antifungal drug research.

From a commercial perspective, 2,5-Dimethylthiophene is a key ingredient in flavor and fragrance formulations due to its sulfur-containing aromatic profile. Market analysts note rising searches for "high-purity 2,5-Dimethylthiophene suppliers" as niche applications expand. The compound’s compatibility with cross-coupling reactions also makes it indispensable in polymer chemistry, where it contributes to thermally stable materials for aerospace and automotive sectors.

In analytical chemistry, 2,5-Dimethylthiophene serves as a reference standard in gas chromatography (GC) and mass spectrometry (MS). Laboratories frequently inquire about "CAS 638-02-8 analytical protocols" to ensure accurate quantification. Its volatility and distinct spectral signatures facilitate precise detection, meeting stringent quality control requirements in research and industrial settings.

Future prospects for 2,5-Dimethylthiophene include innovations in energy storage systems. With the rise of lithium-sulfur batteries, its derivatives are explored for improving electrode stability. This aligns with searches for "thiophene-based battery materials"—a hotspot in renewable energy discourse. As regulatory frameworks evolve, the compound’s compliance with REACH and FDA guidelines strengthens its market position.

To summarize, 2,5-Dimethylthiophene (CAS No. 638-02-8) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its adaptability to cutting-edge applications ensures sustained interest, while its role in sustainable technologies addresses contemporary environmental challenges. For researchers and enterprises, understanding its multifaceted utility is crucial for leveraging emerging opportunities in the chemical sector.